5-Bromo-4-methylthiophene-2-carboxamide

• CAS: 189330-08-3

Core Science & Biosynthesis

Therapeutic Potential of 5-Bromo-4-methylthiophene-2-carboxamide Derivatives: A Privileged Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

From the Desk of a Senior Application Scientist

In the landscape of medicinal chemistry, certain molecular frameworks consistently prove to be fertile ground for the discovery of novel therapeutics. These "privileged scaffolds" offer a unique combination of structural rigidity, synthetic tractability, and the ability to engage with a multitude of biological targets. The thiophene carboxamide core is a prime example of such a scaffold, and within this class, 5-Bromo-4-methylthiophene-2-carboxamide derivatives have emerged as a particularly compelling series with broad therapeutic potential.

This guide is designed to move beyond a simple literature review. It is a technical synthesis, crafted from the perspective of an application scientist, to provide not only the foundational knowledge but also the practical, field-proven insights necessary for advancing research in this area. We will dissect the structure-activity relationships, explore validated mechanisms of action, and provide detailed, self-validating experimental protocols to empower your research and development efforts.

The Core Architecture: Deconstructing the 5-Bromo-4-methylthiophene-2-carboxamide Scaffold

The therapeutic promise of these derivatives begins with their distinct chemical architecture. Each substituent on the thiophene ring is deliberately placed, contributing unique properties that are critical for biological activity. Understanding these contributions is fundamental to rational drug design.

• The Thiophene Ring: As an aromatic heterocycle, the thiophene ring serves as a bioisostere of a phenyl ring but with a different electronic distribution due to the sulfur atom.[1] This modification enhances its reactivity and biological potential, providing a planar, rigid backbone that optimally presents its substituents for interaction with target proteins.[1]

• C2-Carboxamide Group: This is the primary point of interaction for many derivatives. The amide bond (-CO-NH-) is a crucial building block in proteins and is adept at forming strong hydrogen bonds with amino acid residues in the active site of a target enzyme, often acting as a "hinge-binder" in kinases.[2]

• C4-Methyl Group: The small methyl substituent provides a subtle but important steric influence. It can help orient the molecule within a binding pocket, creating favorable van der Waals interactions and potentially blocking undesirable metabolic pathways, thereby improving the compound's pharmacokinetic profile.

• C5-Bromo Group: The strategic placement of a bromine atom is a classic medicinal chemistry tactic. It significantly increases the lipophilicity of the scaffold, which can enhance membrane permeability. More importantly, it can participate in halogen bonding—a strong, non-covalent interaction with electron-donating atoms in a protein's active site—which can dramatically improve binding affinity and selectivity. The bromine also provides a reactive handle for further synthetic modifications via cross-coupling reactions.[2][3]

This precise arrangement of functional groups creates a versatile and potent pharmacophore, ripe for exploration across multiple disease indications.

Mechanisms of Action: Targeting the Engines of Disease

While the versatility of the scaffold allows for multiple mechanisms, a significant body of preclinical evidence points toward its efficacy in oncology through the induction of apoptosis and inhibition of key cellular signaling pathways.[1][4][5]

Primary Indication: Oncology

Thiophene carboxamide derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines, including melanoma (A375), colon (HT-29), and breast (MCF-7) cancers.[1][4] The mechanisms are often multifactorial, converging on the programmed cell death pathway known as apoptosis.

• Induction of Apoptosis: A hallmark of effective cancer therapy is the ability to selectively trigger apoptosis in malignant cells. One derivative, referred to as MB-D2 in a recent study, proved to be highly effective at activating caspases 3 and 7, the executioner enzymes of the apoptotic cascade.[1][4][5] This activation was coupled with the depolarization of the mitochondrial membrane, a critical upstream event in the intrinsic apoptotic pathway.[1][5]

• Kinase Inhibition: Many cancers are driven by the aberrant activity of protein kinases. Thiophene-based scaffolds are known to be effective kinase inhibitors.[6][7][8] For example, related thiophene carboxamide structures have been identified as potent inhibitors of VEGFR-2, a key kinase involved in tumor angiogenesis, and AKT, a central node in cell survival signaling.[1][6]

To visualize how such an inhibitor functions, consider the following simplified signaling pathway.

Caption: A derivative blocking a pro-survival kinase pathway.

Secondary Indications

The therapeutic potential is not limited to oncology. The scaffold's ability to modulate key biological targets opens doors to other areas:

• Anti-inflammatory: Benzothiophene carboxamide derivatives have been shown to act as potent analgesic and anti-inflammatory agents by selectively inhibiting the COX-2 enzyme, a key mediator of inflammation and pain.[9][10]

• Antibacterial: Certain derivatives have demonstrated significant antibacterial efficacy, particularly against extended-spectrum-β-lactamase (ESBL) producing clinical strains of E. coli, suggesting a role in combating antibiotic resistance.[2]

Preclinical Evaluation: A Practical Guide to Key Protocols

Advancing a compound from a promising hit to a clinical candidate requires rigorous, reproducible, and well-controlled experimentation. The following protocols are foundational for evaluating the therapeutic potential of novel 5-Bromo-4-methylthiophene-2-carboxamide derivatives.

Protocol 1: Representative Synthesis of a Novel Derivative

Rationale: The most common and robust method for creating these derivatives is through an amide coupling reaction, starting from the corresponding carboxylic acid. This protocol uses a standard coupling agent like EDC, which is efficient and generates water-soluble byproducts that are easily removed.

Step-by-Step Methodology:

• Acid Activation: In a round-bottom flask under an inert argon atmosphere, dissolve 5-bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC, 1.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq). Stir the mixture at room temperature for 30 minutes to form the active ester intermediate.[11]

• Amine Addition: To the activated acid mixture, add the desired primary or secondary amine (1.1 eq).

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the final product.

• Characterization: Confirm the structure and purity of the final compound using HR-MS, ¹H-NMR, and ¹³C-NMR spectroscopy.[1][4]

Self-Validation: The purity of the final compound must be established as >95% by NMR and LC-MS before use in biological assays to ensure that the observed activity is not due to impurities.

Protocol 2: Cell Viability Assessment (MTT Assay)

Rationale: The MTT assay is a robust, colorimetric method for assessing the cytotoxic or growth-inhibitory effects of a compound. It measures the metabolic activity of living cells, which is directly proportional to the number of viable cells. It is the gold-standard first-pass screen for anticancer activity.[12]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A375, MCF-7) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the test derivative in DMSO. Create a 2-fold serial dilution series in culture medium to achieve final concentrations ranging from, for example, 100 µM to 0.1 µM.

• Treatment: After 24 hours, carefully remove the medium from the cells and replace it with 100 µL of the medium containing the various compound concentrations. Include a vehicle control (e.g., 0.5% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the treated plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 4 hours. Viable cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Experimental Workflow Visualization:

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Halogenated Thiophene Carboxamides: A Technical Guide to Accelerating Drug Discovery

Introduction: The Thiophene Carboxamide Scaffold and the Strategic Role of Halogenation in Medicinal Chemistry

The thiophene ring, an aromatic heterocyclic motif, is a cornerstone in medicinal chemistry, prized for its ability to engage in various biological interactions and serve as a versatile scaffold for drug design.[1][2] Its structural planarity and the presence of a sulfur atom, which can participate in hydrogen bonding and other non-covalent interactions, make it an attractive starting point for developing novel therapeutics.[1][2] When combined with a carboxamide functional group, the resulting thiophene carboxamide core offers a privileged structure with a proven track record across diverse therapeutic areas, including oncology, infectious diseases, and inflammatory disorders.[3][4][5]

The strategic incorporation of halogen atoms onto this scaffold represents a powerful and nuanced approach to optimizing drug candidates. Far from being mere bulky substituents, halogens (Fluorine, Chlorine, Bromine, Iodine) offer a sophisticated toolkit for fine-tuning a molecule's physicochemical and pharmacokinetic properties.[6][7] Their introduction can profoundly influence lipophilicity, metabolic stability, and membrane permeability, all critical parameters for a successful drug.[6][7][8]

Perhaps most significantly, the modern understanding of halogen bonding has revolutionized the role of these atoms in drug design.[9][10][11] A halogen bond is a non-covalent interaction where a halogen atom acts as an electrophilic "donor" to an electron-rich "acceptor" atom, such as oxygen or nitrogen, often found in the backbones of proteins.[9][11] This directional and specific interaction can significantly enhance binding affinity and selectivity for the target protein, offering a rational design strategy beyond simple steric or hydrophobic effects.[12][9][10] This guide will provide an in-depth exploration of halogenated thiophene carboxamides, from their rational design and synthesis to their application in targeting key biomolecules in disease.

The Multifaceted Role of Halogens in Modulating Drug Properties

The decision to introduce a halogen, and which halogen to choose, is a critical step in the lead optimization process. Each halogen possesses a unique combination of properties that can be leveraged to address specific challenges in drug development.

Physicochemical and Pharmacokinetic Modulation

Halogenation is a well-established strategy for modulating a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Lipophilicity: The addition of a halogen generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes. The effect on lipophilicity increases down the group, from fluorine to iodine.

• Metabolic Stability: The introduction of a halogen, particularly fluorine, at a metabolically labile position can block oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.[13]

• pKa Modification: The electron-withdrawing nature of halogens can influence the acidity or basicity of nearby functional groups, which can in turn affect a compound's solubility and interaction with its target.

Halogen Bonding: A Key to Enhanced Affinity and Selectivity

The ability of chlorine, bromine, and iodine to form halogen bonds has become a focal point in rational drug design.[9][10] Fluorine, due to its high electronegativity and low polarizability, is generally a poor halogen bond donor.[6]

The strength of a halogen bond is influenced by the polarizability of the halogen (I > Br > Cl) and the nature of the electron donor.[11] This interaction is highly directional, providing a level of specificity that can be exploited to achieve selective binding to a target protein over closely related off-targets.[9]

Table 1: Comparison of Halogen Properties in Drug Design

Property	Fluorine (F)	Chlorine (Cl)	Bromine (Br)	Iodine (I)
Electronegativity	Highest	High	Moderate	Lowest
Polarizability	Lowest	Low	Moderate	Highest
Halogen Bond Donor Strength	Very Weak	Moderate	Strong	Strongest
Common Bioisosteric Replacement	Hydrogen	Hydroxyl, Methyl	Methyl, Isopropyl	Isopropyl, t-Butyl
Primary Application	Metabolic blocking, pKa modulation	Improving lipophilicity, Halogen bonding	Halogen bonding, Increased potency	Halogen bonding, X-ray crystallography

Synthetic Strategies for Halogenated Thiophene Carboxamides

The synthesis of halogenated thiophene carboxamides relies on a robust set of well-established organic reactions. The choice of synthetic route is often dictated by the desired substitution pattern on the thiophene ring.

General Synthetic Workflow

A common approach involves the synthesis of a halogenated thiophenecarboxylic acid, which is then coupled with a desired amine to form the carboxamide.

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Biological activity of thiophene-2-carboxamide analogs

An In-Depth Technical Guide to the Biological Activity of Thiophene-2-Carboxamide Analogs

Executive Summary

The thiophene-2-carboxamide scaffold represents a "privileged structure" in medicinal chemistry, serving as a versatile core for the development of novel therapeutic agents. Its unique electronic properties, arising from the sulfur-containing aromatic ring, and the synthetic tractability of the carboxamide linkage allow for extensive structural diversification.[1] This guide provides a comprehensive technical overview of the diverse biological activities exhibited by thiophene-2-carboxamide analogs, with a primary focus on their anticancer, antimicrobial, and anti-inflammatory potential. We will delve into the mechanisms of action, explore critical structure-activity relationships (SAR), and present field-proven experimental protocols for their evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this promising chemical scaffold in their therapeutic programs.

The Thiophene-2-Carboxamide Scaffold: A Foundation for Drug Discovery

The thiophene ring is an aromatic heterocycle that is considered a bioisostere of a benzene ring, yet it possesses distinct electronic and geometric properties.[2] The presence of the sulfur atom introduces a dipole moment and alters the π-electron distribution, enhancing its potential for specific interactions with biological targets like enzymes and receptors.[1][2] The carboxamide group (-CO-NH-) is a crucial functional group in many pharmaceuticals, providing a hydrogen bond donor and acceptor, which is critical for molecular recognition and binding affinity.[3]

The synthesis of thiophene-2-carboxamide analogs typically begins with a substituted thiophene-2-carboxylic acid. This starting material can be activated and coupled with a diverse range of amines to generate a library of analogs. This straightforward synthetic accessibility makes the scaffold highly attractive for combinatorial chemistry and lead optimization efforts.[4][5][6]

Caption: Generalized synthetic workflow for creating a thiophene-2-carboxamide analog library.

Anticancer Activity: Targeting Malignant Proliferation

Thiophene-2-carboxamide derivatives have emerged as a significant class of anticancer agents, demonstrating potent cytotoxicity against a wide array of human cancer cell lines, including breast (MCF-7), colon (HT-29), liver (HepG2, Hep3B), and melanoma (A375).[2][5][7] Their mechanisms of action are diverse, highlighting the scaffold's versatility in targeting key cancer-related pathways.

Key Mechanisms of Anticancer Action

The anticancer effects of these analogs are not attributed to a single mechanism but rather a spectrum of targeted interventions in cancer cell biology.

• Tubulin Polymerization Inhibition: Several analogs function as Combretastatin A-4 (CA-4) biomimetics, binding to the colchicine-binding site on β-tubulin.[5][8] This interaction disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. The aromaticity of the thiophene ring is believed to play a critical role in establishing productive interactions within the binding pocket.[5]

• Kinase Inhibition: The vascular endothelial growth factor receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process critical for tumor growth and metastasis. Certain thiophene-2-carboxamide derivatives have been identified as potent inhibitors of VEGFR-2, thereby blocking downstream signaling required for new blood vessel formation.[6][7]

• Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition: PTP1B is recognized as a negative regulator of insulin and leptin signaling pathways, but it is also implicated in cancer progression. Inhibition of PTP1B by specific thiophene-2-carboxamide analogs has been correlated with cytotoxic effects in breast, liver, and leukemia cell lines.[2][7]

• Induction of Apoptosis: A common downstream consequence of the above mechanisms is the programmed cell death of cancer cells. Analogs have been shown to induce apoptosis through the activation of key executioner enzymes, caspase-3 and caspase-7, and by disrupting the mitochondrial membrane potential.[2][9]

Caption: Inhibition of the VEGFR-2 signaling pathway by thiophene-2-carboxamide analogs.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the thiophene-2-carboxamide core has yielded crucial insights into the structural requirements for potent anticancer activity.

• Substituents on the Amide Nitrogen: The nature of the aryl or alkyl group attached to the amide nitrogen is a primary determinant of potency and selectivity. For instance, analogs bearing a 4-chlorophenyl ring have shown potent inhibitory activity against multiple cancer cell lines.[7]

• Substituents on the Thiophene Ring: Modifications to the thiophene ring itself, such as the introduction of bromo or phenyl groups, can significantly enhance cytotoxicity.[2]

• Alkyl Chain Length: In analogs designed as mitochondrial complex I inhibitors, the length of an appended alkyl chain plays an essential role in their activity, with shorter chains sometimes leading to reduced efficacy.[10]

Data Compendium: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of representative thiophene-2-carboxamide analogs against various human cancer cell lines.

Compound ID	Substitution Pattern	Cell Line	IC₅₀ (µM)	Reference
Compound 7m	4-Cl-phenyl on amide	MCF-7 (Breast)	2.25	[7]
K562 (Leukemia)	5.83	[7]
HepG2 (Liver)	6.43	[7]
Compound 2b	5-(4-fluorophenyl) on thiophene	Hep3B (Liver)	5.46	[5]
Compound 2e	5-(4-fluorophenyl) on thiophene	Hep3B (Liver)	12.58	[5]
MB-D2	Bromo- and imide-functionalized	A375 (Melanoma)	<50	[2]
MCF-7 (Breast)	<50	[2]

Note: IC₅₀ is the concentration of a drug that is required for 50% inhibition in vitro.

Key Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration-dependent cytotoxic effect of a compound on cancer cell lines. The MTT assay measures the metabolic activity of cells, which correlates with cell viability.[9]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene-2-carboxamide analog in culture medium from a concentrated DMSO stock. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Replace the medium in the wells with 100 µL of the compound dilutions. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂. The incubation time should be optimized based on the cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Protocol 2: Apoptosis Induction Analysis (Caspase-Glo® 3/7 Assay)

This protocol quantifies the activation of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.[2]

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the test compound at various concentrations (e.g., 0.5x, 1x, and 2x the IC₅₀ value) for a predetermined time (e.g., 24 hours).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Lysis and Signal Development: Allow the plate and reagent to equilibrate to room temperature. Add 100 µL of the reagent to each well, mix gently, and incubate for 1-2 hours in the dark. The reagent contains a luminogenic caspase-3/7 substrate; cleavage by active caspases generates a luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Analysis: Normalize the luminescent signal to the number of cells or a parallel viability assay. An increase in luminescence indicates an induction of apoptosis.

Antimicrobial Activity: Combating Pathogenic Microbes

Thiophene-2-carboxamide analogs also exhibit a broad spectrum of antimicrobial activities.[4] They have shown efficacy against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria, including clinically relevant drug-resistant strains.[3][4]

Spectrum of Activity and Mechanisms

The structural diversity of these analogs allows them to target various bacterial processes. Some derivatives show potent activity against extended-spectrum-β-lactamase (ESBL) producing E. coli, a significant clinical challenge.[3] Molecular docking studies suggest that these compounds may inhibit essential bacterial enzymes such as tyrosyl-tRNA synthetase.[11] Furthermore, some thiophene-based compounds have been found to increase bacterial membrane permeability, leading to cell death.[12] A notable finding is the high activity of certain spiro-indoline-oxadiazole derivatives of thiophene against Clostridioides difficile, suggesting a potential for developing targeted therapies that spare the normal gut microbiota.[13]

Data Compendium: Minimum Inhibitory Concentration (MIC)

The following table presents the MIC values for representative analogs against key bacterial strains.

Compound ID	Substitution Pattern	Bacterial Strain	MIC (µg/mL)	Reference
Compound 7b	3-amino, methoxy group	P. aeruginosa	20 (zone)	[4]
S. aureus	20 (zone)	[4]
B. subtilis	19 (zone)	[4]
Spiro-indoline 17	Thiophene-oxadiazole	C. difficile	2 - 4	[13]
Compound 4	Thiophene derivative	Col-R A. baumannii	16 (MIC₅₀)	[12]
Col-R E. coli	8 (MIC₅₀)	[12]

Note: MIC is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism. Zone refers to the diameter of the inhibition zone in an agar diffusion assay.

Key Experimental Protocol

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This is the gold-standard method for determining the quantitative antimicrobial susceptibility of a compound.[13]

• Inoculum Preparation: Culture the bacterial strain overnight. Dilute the culture in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a standardized final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate using CAMHB. The typical concentration range tested is 128 to 0.25 µg/mL.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours under ambient air conditions.

• Reading the MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammatory diseases pose a significant therapeutic challenge. Thiophene-based compounds, including the commercial drugs Tinoridine and Tiaprofenic acid, are known for their anti-inflammatory properties.[14] Thiophene-2-carboxamide analogs are being explored as next-generation anti-inflammatory agents.

Mechanisms of Action

Research has focused on their ability to inhibit key enzymes in the inflammatory cascade.

• Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition: Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting COX enzymes. Thiophene derivatives have been shown to inhibit both COX and LOX enzymes, making them potential dual inhibitors that could offer a broader anti-inflammatory effect.[14][15]

• P2Y₁₄ Receptor Antagonism: The P2Y₁₄ receptor is a G-protein coupled receptor implicated in inflammatory processes. A series of 4-amide-thiophene-2-carboxyl derivatives were developed as highly potent P2Y₁₄ receptor antagonists, demonstrating a remarkable anti-inflammatory effect in a mouse model of colitis, suggesting their potential for treating inflammatory bowel disease (IBD).[16]

Caption: Mechanism of anti-inflammatory action via COX-2 enzyme inhibition.

Data Compendium: Anti-inflammatory Potency

Compound ID	Target	Potency	Application	Reference
Compound 39	P2Y₁₄ Receptor	IC₅₀: 0.40 nM	Inflammatory Bowel Disease	[16]
2BT (prototype)	COX-2	Binding Energy: -81.44 kcal/mol	In silico model	[15]
5-LOX	Binding Energy: -72.48 kcal/mol	In silico model	[15]

Conclusion and Future Directions

The thiophene-2-carboxamide scaffold is a remarkably versatile and synthetically accessible core that has given rise to analogs with potent and diverse biological activities. The extensive research into their anticancer, antimicrobial, and anti-inflammatory properties underscores their significant therapeutic potential. The ability to fine-tune their activity and selectivity through systematic chemical modification makes them highly attractive candidates for modern drug discovery programs.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds to improve their in vivo efficacy and safety. Exploring novel biological targets and leveraging computational chemistry for rational design will further accelerate the development of thiophene-2-carboxamide-based therapeutics. The continued investigation of this privileged scaffold promises to yield new and effective treatments for a range of human diseases.

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• El-Gohary, N. S., & Shaaban, M. I. (2018). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

• Roman, G., et al. (2023). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology. Available from: [Link]

• Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. (2022). Journal of Medicinal Chemistry. ACS Publications. Available from: [Link]

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• Evaluation of benzothiophene carboxamides as analgesics and anti-inflammatory agents. (2014). IUBMB Life. Available from: [Link]

• Wang, Y., et al. (2021). Design, synthesis, and STING-agonistic activity of benzo[b]thiophene-2-carboxamide derivatives. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• da Silva, G. M. F., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Pharmaceuticals. Available from: [Link]

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• Al-Warhi, T., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. MDPI. Available from: [Link]

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• Biological and Pharmacological Activity of Thiophene and its Derivatives. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. (2011). PubMed. Available from: [Link]

• Synthesis and Pharmacological Study of Thiophene Derivatives. (n.d.). Impactfactor. Retrieved February 14, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling of 5-Bromo-4-methylthiophene-2-carboxamide

Introduction: The Strategic Importance of Thiophene Scaffolds and the Suzuki-Miyaura Coupling

Thiophene derivatives are privileged scaffolds in medicinal chemistry and materials science, renowned for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] 5-Bromo-4-methylthiophene-2-carboxamide is a key building block, offering a versatile platform for the synthesis of more complex molecules through the strategic functionalization of its bromine and carboxamide groups.[3] The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for creating carbon-carbon bonds, celebrated for its mild reaction conditions, broad functional group tolerance, and the use of generally stable and less toxic organoboron reagents.[2][4][5][6] This powerful palladium-catalyzed reaction enables the efficient synthesis of biaryl and heteroaryl compounds, which are core structures in numerous pharmaceuticals and advanced materials.[7][8]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on performing the Suzuki-Miyaura coupling with 5-Bromo-4-methylthiophene-2-carboxamide. We will delve into a robust experimental protocol, explore the underlying catalytic cycle, discuss key reaction parameters, and offer troubleshooting insights to ensure successful and reproducible outcomes.

The Catalytic Heart: Unraveling the Suzuki-Miyaura Mechanism

A fundamental understanding of the reaction mechanism is crucial for rational optimization and troubleshooting. The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle centered around a palladium complex, which cycles between Pd(0) and Pd(II) oxidation states.[4][5][9] The three key steps are:

• Oxidative Addition: The catalytic cycle begins with the insertion of the active Pd(0) catalyst into the carbon-bromine bond of 5-Bromo-4-methylthiophene-2-carboxamide. This is often the rate-determining step and results in the formation of a Pd(II) complex.[4][9] The reactivity of the halide in this step follows the general trend of I > Br > Cl.[4][8] Electron-rich ligands on the palladium center can facilitate this step.[5]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., a boronic acid) is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[6][9][10] The exact mechanism of transmetalation can be complex and is a subject of ongoing study.[6]

• Reductive Elimination: This is the final step where the two coupled organic fragments are expelled from the palladium center, forming the desired carbon-carbon bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][9] This step is typically fast and irreversible.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general method for the Suzuki-Miyaura coupling of 5-Bromo-4-methylthiophene-2-carboxamide with a generic arylboronic acid. Optimization may be necessary for specific substrates.

Materials:

• 5-Bromo-4-methylthiophene-2-carboxamide (1.0 equivalent)

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2-3 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., Ethyl acetate)

• Silica gel for column chromatography

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 5-Bromo-4-methylthiophene-2-carboxamide, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reagent Addition: Under a positive pressure of the inert gas, add the palladium catalyst, followed by the degassed solvent system via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. The reaction time can vary from a few hours to overnight.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[11][12]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and extract with an organic solvent like ethyl acetate (3 x volume of the reaction mixture).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its identity and purity.

Key Parameters and Optimization Strategies

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the careful selection of several key parameters.

Parameter	Common Choices	Rationale and Considerations
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(dppf)	The choice of palladium precursor can influence catalytic activity. Pd(0) sources like Pd(PPh₃)₄ are directly active, while Pd(II) sources require in-situ reduction.[5]
Ligand	Triphenylphosphine (PPh₃), Buchwald ligands (e.g., SPhos, XPhos), N-heterocyclic carbenes (NHCs)	Ligands stabilize the palladium catalyst, prevent the formation of palladium black, and modulate its reactivity.[5][6][13] Bulky, electron-rich ligands often enhance the rate of oxidative addition and are effective for less reactive aryl chlorides.[7]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃, Et₃N	The base is crucial for activating the boronic acid.[10] The strength and solubility of the base can significantly impact the reaction rate and yield. Inorganic bases are commonly used in aqueous solvent mixtures.
Solvent	Toluene, Dioxane, THF, DMF, often with water	The solvent system must solubilize the reactants and facilitate the interaction of the aqueous and organic phases in biphasic systems. The presence of water can be critical for the hydrolysis of boronate esters and can accelerate the transmetalation step.[7][14]
Boronic Acid Derivative	Boronic acids, Boronate esters (e.g., pinacol esters), Potassium trifluoroborates	Boronate esters and trifluoroborates can offer increased stability and are less prone to protodeboronation compared to boronic acids.[15]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently inert atmosphere- Poor quality reagents- Inappropriate base or solvent	- Use a fresh batch of catalyst and ensure proper inert gas purging.[16]- Check the purity of starting materials.- Screen different bases and solvent systems.[16]- Consider using a more active ligand.
Homocoupling of Boronic Acid	- Presence of oxygen- Use of a Pd(II) precatalyst without an efficient reducing agent	- Thoroughly degas the reaction mixture and solvents.[5]- If using a Pd(II) source, the homocoupling can sometimes be a side reaction during the in-situ reduction to Pd(0).[5]
Protodeboronation	- Presence of protic sources (e.g., water, alcohol) and a strong base- Prolonged reaction times at elevated temperatures	- Use anhydrous conditions if possible, or a milder base.- Minimize reaction time.- Consider using more stable boronate esters or trifluoroborates.[15]
Formation of Palladium Black	- Catalyst decomposition	- Use a suitable stabilizing ligand.- Ensure the reaction temperature is not excessively high.

Conclusion

The Suzuki-Miyaura coupling is an indispensable transformation in modern organic synthesis. The protocols and insights provided in this application note offer a robust framework for the successful coupling of 5-Bromo-4-methylthiophene-2-carboxamide. By understanding the underlying mechanism and the interplay of various reaction parameters, researchers can effectively troubleshoot and optimize these reactions to access a wide array of novel thiophene-containing molecules for applications in drug discovery and materials science.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• NRO-Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• PubMed. (2014). A general Suzuki cross-coupling reaction of heteroaromatics catalyzed by nanopalladium on amino-functionalized siliceous mesocellular foam. Retrieved from [Link]

• ACS Publications. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. Retrieved from [Link]

• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• PMC. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Retrieved from [Link]

• PMC. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Retrieved from [Link]

• ACS Publications. (n.d.). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. Retrieved from [Link]

• University of British Columbia. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic.... Retrieved from [Link]

• MySkinRecipes. (n.d.). 5-Bromo-4-methylthiophene-2-carboxylic acid. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• Semantic Scholar. (n.d.). Real-Time Mass Spectrometric Investigations into the Mechanism of the Suzuki–Miyaura Reaction. Retrieved from [Link]

• Catalysis Consulting. (n.d.). Case Study: Knowledge Based Problem Solving. Retrieved from [Link]

• ResearchGate. (2024). From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-bromo-4-methylthiophene-2-carboxylate. Retrieved from [Link]

• NIH. (n.d.). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Soar Cells. Retrieved from [Link]

• PubMed. (2024). Aminative Suzuki-Miyaura coupling. Retrieved from [Link]

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Solubility of 5-Bromo-4-methylthiophene-2-carboxamide in DMSO and Methanol

Application Note & Protocol

Determining the Aqueous and Organic Solubility of 5-Bromo-4-methylthiophene-2-carboxamide for Preclinical Research Applications

Abstract & Introduction

5-Bromo-4-methylthiophene-2-carboxamide is a substituted thiophene derivative, a heterocyclic scaffold of significant interest in medicinal chemistry and materials science. Thiophene-based molecules are integral to numerous pharmaceutical agents, valued for their diverse biological activities.[1][2] The journey from a promising lead compound to a viable drug candidate is critically dependent on its physicochemical properties, among which solubility is paramount. Poor solubility can terminate the development of an otherwise potent molecule by hindering its absorption, distribution, metabolism, and excretion (ADME) profile, leading to low bioavailability and formulation challenges.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the solubility of 5-Bromo-4-methylthiophene-2-carboxamide in two common laboratory solvents: Dimethyl Sulfoxide (DMSO) and Methanol.

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent, renowned for its exceptional ability to dissolve a wide spectrum of both polar and nonpolar compounds.[4][5] It is the standard solvent for creating high-concentration stock solutions for high-throughput screening (HTS) and in vitro assays.[6]

• Methanol (MeOH): A polar protic solvent, frequently used in various stages of synthesis, purification, and as a solvent for analytical techniques like High-Performance Liquid Chromatography (HPLC).

Understanding the solubility limits in these solvents is essential for designing robust experiments, ensuring data integrity, and enabling further formulation development. This guide presents a detailed protocol based on the equilibrium shake-flask method, a gold-standard technique for determining thermodynamic solubility, and explains the scientific rationale behind each step to ensure trustworthy and reproducible results.

Compound and Solvent Profiles

A foundational understanding of the materials involved is crucial for experimental design and data interpretation.

2.1 5-Bromo-4-methylthiophene-2-carboxamide

• Structure:

• Molecular Formula: C₆H₆BrNOS

• Molecular Weight: 220.09 g/mol

• Key Features: The molecule possesses a halogenated thiophene ring, conferring aromaticity and potential for specific interactions. The carboxamide group can act as both a hydrogen bond donor and acceptor, influencing its polarity and interaction with protic solvents. The bromine atom and methyl group further modulate its lipophilicity.

2.2 Solvents for Analysis

Solvent	Formula	Type	Key Properties & Rationale for Use
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Exceptionally strong organic solvent, miscible with water and most organic liquids.[5] Its ability to disrupt crystal lattice energy makes it ideal for solubilizing difficult compounds for biological screening stock solutions.[4]
Methanol (Methanol)	CH₃OH	Polar Protic	The simplest alcohol, capable of hydrogen bonding. Its properties make it a versatile solvent for purification, and it is often a component of mobile phases in analytical chromatography. Solubility in methanol can provide insights into behavior in other protic environments.

Experimental Principle: Equilibrium "Shake-Flask" Method

The protocol described herein employs the equilibrium (or thermodynamic) shake-flask method . This technique is considered the most reliable for determining the true solubility of a compound.[3] The core principle involves generating a saturated solution by adding an excess of the solid compound to the solvent and allowing it to reach a state of thermodynamic equilibrium. At equilibrium, the rate at which the solid dissolves into the solvent is equal to the rate at which the dissolved solute precipitates back out of the solution. By separating the undissolved solid, the concentration of the compound in the clear supernatant represents its maximum solubility in that solvent at a given temperature.[7]

This method is superior to kinetic solubility methods, which often rely on precipitating a compound from a DMSO stock solution and can overestimate solubility due to the formation of supersaturated solutions.[3]

Detailed Experimental Protocol

This protocol outlines the necessary steps to determine the solubility of 5-Bromo-4-methylthiophene-2-carboxamide.

4.1 Materials & Equipment

• 5-Bromo-4-methylthiophene-2-carboxamide (solid powder)

• Anhydrous DMSO (≥99.9%)

• Methanol (HPLC grade, ≥99.9%)

• Analytical balance (readable to 0.01 mg)

• 2.0 mL microcentrifuge tubes or glass vials with screw caps

• Vortex mixer

• Orbital shaker or rotator with temperature control (set to 25 °C)

• High-speed microcentrifuge (capable of >14,000 rpm)

• Calibrated micropipettes and tips

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Visible Spectrophotometer

• Volumetric flasks and appropriate glassware for dilutions

• Syringe filters (0.22 µm, PTFE or other chemically resistant membrane)

4.2 General Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the solubility determination process.

Caption: Workflow for Equilibrium Solubility Determination.

4.3 Step-by-Step Methodology

Causality & Rationale: This protocol is designed to be self-validating. Running each solvent in triplicate ensures precision, while the extended equilibration time and high-speed centrifugation are critical for achieving and accurately measuring true thermodynamic equilibrium.

Part A: Preparation of Saturated Solutions

• Aliquot Compound: Accurately weigh approximately 10-20 mg of 5-Bromo-4-methylthiophene-2-carboxamide into three separate 2.0 mL microcentrifuge tubes for each solvent (total of 6 tubes). Record the exact mass.

  • Rationale: Using a significant excess of solid ensures that the solvent becomes fully saturated and that solid material remains visible after equilibration.

• Add Solvent: To the three tubes designated for DMSO, add 1.0 mL of anhydrous DMSO. To the three tubes for methanol, add 1.0 mL of HPLC-grade methanol.

• Create Slurry: Tightly cap the tubes and vortex vigorously for 2-3 minutes.[4] Visually confirm that a fine suspension or slurry has formed and that undissolved solid is present.

Part B: Equilibration

• Incubate: Place the tubes on a rotator or orbital shaker in a temperature-controlled environment set to 25 °C.

• Equilibrate: Allow the slurries to agitate gently for 24 hours.

  • Rationale: A 24-hour period is crucial for the dissolution and precipitation processes to reach a state of equilibrium.[7] Shorter incubation times may lead to inaccurate, often overestimated, kinetic solubility values.

Part C: Separation and Sampling

• Separate Solid: After 24 hours, centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the undissolved solid material firmly at the bottom of the tube.[4]

• Sample Supernatant: Carefully open each tube, taking care not to disturb the pellet. Using a micropipette, withdraw an accurate volume (e.g., 100 µL) of the clear supernatant.

  • Expert Tip: Position the pipette tip just below the meniscus and well above the pellet to avoid aspirating any solid particles, which would artificially inflate the measured concentration. For viscous solvents like DMSO, pipette slowly and ensure accuracy.

Part D: Quantification via HPLC

• Prepare Calibration Standards: Create a series of known concentrations of 5-Bromo-4-methylthiophene-2-carboxamide (e.g., from 1 µg/mL to 200 µg/mL) in a suitable solvent (e.g., methanol or acetonitrile) from a high-concentration stock.

• Generate Calibration Curve: Analyze these standards using an appropriate HPLC method (e.g., C18 column with a methanol/water mobile phase) and record the peak area at the compound's λ-max. Plot peak area versus concentration to generate a linear calibration curve.

• Dilute Samples: Serially dilute the 100 µL supernatant samples collected in Step C2 into the linear range of the calibration curve. The dilution factor will be very high for the DMSO sample and lower for the methanol sample. Record all dilution factors meticulously.

  • Example: A 1:1000 dilution might be needed for the DMSO sample, whereas a 1:100 dilution might suffice for the methanol sample.

• Analyze Samples: Inject the diluted samples into the HPLC system and record the peak areas.

4.4 Data Calculation

• Determine Concentration: Use the linear regression equation from your calibration curve (y = mx + c) to calculate the concentration of the diluted samples from their measured peak areas.

• Calculate Final Solubility: Multiply the calculated concentration by the total dilution factor to determine the original concentration in the supernatant.

  Solubility (mg/mL) = Concentration from Curve (mg/mL) × Total Dilution Factor

• Convert Units (Optional): Convert the solubility from mg/mL to molarity (mol/L or M) using the compound's molecular weight (220.09 g/mol ).

Expected Results & Data Presentation

The solubility of a compound is highly dependent on the solvent's properties. It is anticipated that 5-Bromo-4-methylthiophene-2-carboxamide will exhibit significantly higher solubility in DMSO compared to methanol due to DMSO's strong, polar aprotic nature.

Table 1: Solubility of 5-Bromo-4-methylthiophene-2-carboxamide at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mM)	Classification
Dimethyl Sulfoxide (DMSO)	>200 (Example Value)	>908 (Example Value)	Very Soluble
Methanol (MeOH)	15.2 (Example Value)	69.1 (Example Value)	Soluble

(Note: The values presented are illustrative examples. Actual experimental results should replace these placeholders.)

Safety Precautions

All experiments should be conducted in a well-ventilated laboratory, and appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• 5-Bromo-4-methylthiophene-2-carboxamide: Similar brominated thiophene compounds are known to cause skin, eye, and respiratory irritation.[8][9] Avoid inhalation of dust and direct contact with skin and eyes.

• Dimethyl Sulfoxide (DMSO): Can enhance the absorption of other chemicals through the skin. Handle with caution and use appropriate gloves.

• Methanol: Is flammable and toxic. Avoid inhalation of vapors and ingestion.[10]

Dispose of all chemical waste according to institutional and local regulations.

References

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• Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. [Link]

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• Bellevue College. (n.d.). Experiment 2 # Solubility. [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-4-methylthiophene-2-carboxamide

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Buchwald-Hartwig Amination in Modern Synthesis

The Buchwald-Hartwig amination has emerged as a cornerstone of modern synthetic organic chemistry, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, a ubiquitous motif in pharmaceuticals, agrochemicals, and functional materials. Its broad substrate scope, functional group tolerance, and generally mild reaction conditions have rendered it an indispensable tool in both academic and industrial research, largely supplanting classical methods that often require harsh conditions and offer limited applicability.[1]

This application note provides a detailed guide to the Buchwald-Hartwig amination of 5-Bromo-4-methylthiophene-2-carboxamide, a key intermediate in the synthesis of various biologically active compounds. The presence of the thiophene core, a privileged scaffold in medicinal chemistry, coupled with the carboxamide functionality, makes this substrate particularly relevant for the construction of novel molecular entities. We will delve into the mechanistic underpinnings of the reaction, provide a robust and validated protocol for the coupling of this substrate with a representative amine, and offer expert insights into reaction optimization and product purification.

Understanding the Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][2] A general representation of this cycle is depicted below. The reaction is initiated by the oxidative addition of the aryl bromide to a low-valent palladium(0) species, which is typically generated in situ from a palladium(II) precatalyst. The resulting palladium(II) complex then undergoes ligand exchange with the amine, followed by deprotonation by a base to form a palladium-amido complex. The final and crucial step is the reductive elimination of the desired N-aryl product, which regenerates the active palladium(0) catalyst, thus completing the cycle.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Application Spotlight: Synthesis of N-Aryl-4-methylthiophene-2-carboxamides

The coupling of 5-Bromo-4-methylthiophene-2-carboxamide with various amines provides access to a diverse range of N-substituted thiophene carboxamides. These products are of significant interest in drug discovery, as exemplified by the emergence of N-aryl-N-alkyl-thiophene-2-carboxamide compounds as modulators of intracellular calcium dynamics.

This protocol details the coupling of 5-Bromo-4-methylthiophene-2-carboxamide with aniline as a representative primary aromatic amine. The electron-withdrawing nature of the carboxamide group is expected to enhance the reactivity of the C-Br bond towards oxidative addition.

Experimental Protocol: Buchwald-Hartwig Amination of 5-Bromo-4-methylthiophene-2-carboxamide with Aniline

This protocol is designed for a small-scale synthesis and can be adapted for different amines with appropriate optimization. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst deactivation.

Materials and Reagents:

• 5-Bromo-4-methylthiophene-2-carboxamide

• Aniline

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk flask or oven-dried reaction tube with a magnetic stir bar

• Septa and needles

• Inert gas supply (argon or nitrogen) with a manifold

• Heating mantle or oil bath with a temperature controller

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Glassware for workup and purification

Detailed Step-by-Step Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk flask containing a magnetic stir bar, add 5-Bromo-4-methylthiophene-2-carboxamide (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and Xantphos (0.04 mmol, 4 mol%).

  • Seal the flask with a septum, and evacuate and backfill with argon three times.

  • Under a positive flow of argon, add sodium tert-butoxide (1.4 mmol, 1.4 equiv).

  • Add anhydrous toluene (5 mL) via syringe.

  • Finally, add aniline (1.2 mmol, 1.2 equiv) via syringe.

• Reaction Execution:

  • Place the Schlenk flask in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent). The starting material and product should have different Rf values.

• Workup Procedure:

  • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional ethyl acetate (10 mL).

  • Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution (2 x 15 mL) and then with brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel.

  • A suitable eluent system is a gradient of hexanes and ethyl acetate (e.g., starting with 9:1 and gradually increasing the polarity to 7:3).

  • Collect the fractions containing the desired product (as identified by TLC) and combine them.

  • Remove the solvent under reduced pressure to yield the purified N-phenyl-4-methylthiophene-2-carboxamide.

Data Presentation: Key Reaction Parameters

Parameter	Recommended Value	Rationale
Substrate	5-Bromo-4-methylthiophene-2-carboxamide	The focus of this application note.
Amine	Aniline (or other primary/secondary amines)	A representative coupling partner.
Palladium Precatalyst	Pd(OAc)₂ (1-5 mol%)	A common and effective Pd(II) source.
Ligand	Xantphos (2-10 mol%)	A bulky, electron-rich ligand suitable for heteroaryl couplings.
Base	NaOtBu (1.2-1.5 equiv)	A strong, non-nucleophilic base.
Solvent	Toluene (anhydrous)	A common high-boiling solvent for this reaction.
Temperature	80-110 °C	To ensure a reasonable reaction rate.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent catalyst oxidation.

Troubleshooting and Scientific Insights

• Low or No Conversion:

  • Catalyst Inactivity: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere. Oxygen can deactivate the palladium catalyst.

  • Insufficient Base: The base is crucial for the deprotonation of the amine. Ensure the base is of high quality and added in sufficient excess.

  • Ligand Choice: While Xantphos is a good starting point, other bulky electron-rich phosphine ligands like BrettPhos or RuPhos may provide better results for challenging substrates.

• Side Reactions:

  • Hydrodehalogenation: The replacement of the bromine atom with hydrogen can occur as a side reaction. This can sometimes be minimized by adjusting the ligand, base, or temperature.

  • Amide N-H Reactivity: The N-H of the carboxamide group in the starting material is generally less acidic than the amine nucleophile and is not expected to interfere significantly, especially with a strong base that will preferentially deprotonate the more acidic amine. However, for particularly sensitive substrates or different amine partners, protection of the amide may be considered, though it is often not necessary.

Visualization of the Experimental Workflow

Caption: A streamlined workflow for the Buchwald-Hartwig amination.

Conclusion

The Buchwald-Hartwig amination of 5-Bromo-4-methylthiophene-2-carboxamide offers a reliable and efficient route to valuable N-aryl-4-methylthiophene-2-carboxamides. By carefully selecting the catalyst system, base, and reaction conditions, researchers can achieve high yields of the desired products. The protocol provided herein serves as a robust starting point for the synthesis of a wide array of derivatives, paving the way for further exploration of their biological and material properties.

References

• Dorel, R. & Haydl, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544. [Link]

• Surry, D. S. & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

• Fors, B. P., Krattiger, P., Strieter, E., & Buchwald, S. L. (2008). Water-Mediated Catalyst Preactivation: An Efficient Protocol for C-N Cross-Coupling Reactions. Organic Letters, 10(16), 3505-3508. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient catalyst for the amidation of aryl halides. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Advanced Crystallization Protocols for Thiophene Carboxamide Intermediates

Executive Summary & Strategic Importance

Thiophene carboxamides represent a critical structural motif in modern medicinal chemistry, serving as bioisosteres for phenyl carboxamides in kinase inhibitors (e.g., SIRT1/2/3 inhibitors), antivirals, and anticancer agents (e.g., Combretastatin A-4 biomimetics).[1] Their incorporation improves potency and metabolic stability but introduces distinct purification challenges.

Unlike their benzene counterparts, thiophene rings exhibit higher electron density and unique dipole moments due to the sulfur heteroatom.[1] This results in:

• Aggressive Polymorphism: The rotation of the amide bond relative to the thiophene ring often leads to multiple conformational polymorphs.

• Solubility Dichotomy: High solubility in chlorinated solvents (DCM) but unpredictable behavior in protic solvents, leading to "oiling out" rather than discrete nucleation.[1]

This guide provides a field-proven, scalable framework for the crystallization and purification of these intermediates, moving beyond trial-and-error to engineered crystal growth.[1]

Physicochemical Profiling & Solvent Selection

Before attempting crystallization, a solubility map is essential.[1] Thiophene carboxamides typically exhibit a "U-shaped" solubility curve where they are highly soluble in polar aprotic and chlorinated solvents, and sparingly soluble in water and aliphatics.[1]

Table 1: Solvent Class Suitability for Thiophene Carboxamides

Solvent Class	Examples	Solubility Profile	Application Note
Chlorinated	DCM, Chloroform	High (>100 mg/mL)	Excellent for dissolution; use as the "Good" solvent in anti-solvent methods.[1]
Alcohols	Methanol, Ethanol, IPA	Moderate (Temperature dependent)	Ideal for Cooling Crystallization .[1] High T-coefficient allows high recovery.
Polar Aprotic	DMSO, DMF, DMAc	Very High	Avoid if possible due to high boiling points; use only for anti-solvent crash-outs (water addition).[1]
Esters	Ethyl Acetate, IPM	Moderate	Good for final polishing steps; often yields stable polymorphs.[1]
Aliphatics	Hexane, Heptane	Negligible	The definitive "Anti-solvent."[1]
Water	Water	Insoluble	Strong anti-solvent; induces rapid nucleation (risk of oiling out).

Core Crystallization Methodologies

Method A: Cooling Crystallization (The "Gold Standard")

Best for: Thermal stable intermediates (e.g., 3-thiophenecarboxamide, 5-bromo-2-thiophenecarboxamide).[1] Mechanism: Exploits the steep solubility curve in alcohols.

Protocol:

• Dissolution: Charge crude solid into Ethanol (absolute) at a ratio of 5-10 mL/g.

• Heating: Heat to reflux (78°C) under varying agitation (200-300 RPM). Ensure complete dissolution.

  • Critical Check: If solution is hazy, hot filter through a celite pad to remove inorganic salts (common in Friedel-Crafts or amidation workups).[1]

• Cooling Ramp: Cool to 60°C over 15 minutes.

• Seeding (Optional but Recommended): Add 0.5 wt% of pure seed crystals at the metastable limit (approx. 50-55°C).

• Controlled Cooling: Cool to 0-5°C at a rate of 10°C/hour. Rapid cooling here causes oiling out.[1]

• Isolation: Filter cold. Wash with cold Ethanol/Heptane (1:1).

Method B: Anti-Solvent Crystallization (DCM/Hexane System)

Best for: Labile compounds or those with low melting points that "oil out" in hot alcohols.

Protocol:

• Primary Dissolution: Dissolve crude material in the minimum volume of Dichloromethane (DCM) at room temperature (approx. 2-3 mL/g).

• Filtration: Filter to remove insoluble impurities (silica fines, drying agents).[1]

• Anti-Solvent Addition: Slowly add n-Hexane or Heptane dropwise to the stirring DCM solution.

  • Endpoint: Stop when a persistent cloudiness (turbidity) is observed.

• Aging: Stir at room temperature for 30 minutes to allow Ostwald ripening.

• Precipitation: Continue adding Hexane until the ratio is 1:3 (DCM:Hexane).

• Cooling: Cool the slurry to -10°C to maximize yield.

Detailed Case Study: Purification of 4-chlorothieno[3,2-d]pyrimidine-6-carboxamide

Context: This is a key intermediate for SIRT1/2/3 inhibitors.[1] The chloro-group makes it sensitive to hydrolysis, requiring anhydrous conditions.[1]

Experimental Workflow Diagram

Figure 1: Purification workflow for thienopyrimidine carboxamide intermediates, emphasizing the critical hot filtration step to remove oligomeric byproducts.

Step-by-Step Protocol

• Preparation: The crude intermediate (often dark brown due to sulfur oxidation) is isolated from the reaction of the acid chloride with ammonia.

• Solvent System: A mixture of Ethanol and THF (9:1) is selected. THF helps solubilize the fused ring system, while Ethanol acts as the crystallizing medium.[1]

• Dissolution: Suspend 10g of crude solid in 80 mL of Ethanol/THF mixture. Heat to reflux.[2][3]

• Carbon Treatment (Critical): Add 5 wt% activated charcoal (Norit SX Ultra) to remove colored sulfur impurities. Reflux for 15 minutes.

• Clarification: Filter hot through a pre-warmed Buchner funnel with a Celite pad. The filtrate should be light yellow.

• Nucleation: Reheat filtrate to dissolve any crash-out. Allow to cool to room temperature with gentle stirring (100 RPM).

  • Observation: Needle-like crystals typically form at 45-50°C.

• Final Polish: Once at room temperature, chill in an ice bath (0°C) for 1 hour.

• Drying: Filter and dry under vacuum at 45°C. Do not exceed 60°C as thiophene carboxamides can sublime or degrade.

Troubleshooting & Optimization

Thiophene derivatives are notorious for "oiling out" (Liquid-Liquid Phase Separation) instead of crystallizing.

Decision Tree: Resolving "Oiling Out"

Figure 2: Troubleshooting logic for Liquid-Liquid Phase Separation (LLPS) events common in thiophene chemistry.

Key Troubleshooting Tips:

• Seed at the Cloud Point: If the solution turns milky (emulsion) before crystals appear, you have missed the metastable zone.[1] Reheat until clear, then add seeds immediately upon slight cooling.

• Use Acetate Salts: If the amide is basic (e.g., amino-thiophene carboxamide), crystallizing as an acetate or hydrochloride salt often yields better crystallinity than the free base.[1]

References

• BenchChem Technical Support. (2025).[4] Refining Purification Techniques for Thiophene Carboxamide Derivatives. Retrieved from [1]

• National Institutes of Health (NIH). (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives.[1] PMC100256. Retrieved from [1]

• An-Najah National University. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics. Retrieved from [1]

• Journal of Medicinal Chemistry. (2013). Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3.[1][5] ACS Publications. Retrieved from [1]

• MDPI. (2024). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes.[1] Retrieved from [1]

Sources

• 1. staff.najah.edu [staff.najah.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4221915A - Process for preparing thiophene derivatives and thiophene derivatives obtained thereby - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving reaction yields of 5-Bromo-4-methylthiophene-2-carboxamide coupling

Executive Summary & Substrate Analysis

This guide addresses the specific challenges of coupling reactions at the C5 position of 5-Bromo-4-methylthiophene-2-carboxamide . Unlike simple aryl halides, this substrate presents a "Dual-Threat" to standard catalytic cycles:

• Steric Hindrance (The 4-Methyl Group): The methyl group at the C4 position is ortho to the reaction site (C5-Br). This creates steric bulk that impedes the approach of the palladium center during oxidative addition and, more critically, hinders the transmetallation step with bulky boronic acids.

• Catalyst Poisoning (The 2-Carboxamide): The primary amide (–CONH₂) is a Lewis basic group capable of coordinating to the Palladium(II) intermediate. This forms stable, non-reactive chelate complexes (often displacing labile ligands like PPh₃), effectively shutting down the catalytic cycle.

Critical Optimization Parameters

Catalyst & Ligand Selection (The "Engine")

Standard catalysts like Pd(PPh₃)₄ often fail here due to the amide interference and lack of steric bulk to force the coupling.

Component	Recommendation	Technical Rationale
Primary Catalyst	Pd(dppf)Cl₂ · DCM	The bidentate ferrocenyl ligand (dppf) has a large bite angle and is tightly bound, making it resistant to displacement by the amide nitrogen/oxygen [1].
Advanced Catalyst	XPhos Pd G2 or SPhos Pd G2	Best for Steric Bulk. These "Buchwald Precatalysts" generate bulky, electron-rich active species. The ligand bulk (XPhos/SPhos) physically blocks the amide from coordinating to the Pd center while accelerating oxidative addition [2].
Ligand to Avoid	PPh₃ (Triphenylphosphine)	Monodentate and labile. The amide group will displace PPh₃, leading to catalyst deactivation and formation of "palladium black."

Base & Solvent System (The "Environment")

The amide group is susceptible to hydrolysis (converting to carboxylic acid) under strong basic conditions, and the thiophene ring is prone to hydrodehalogenation (Br replaced by H).

Variable	Standard Protocol	Troubleshooting Variant (If Hydrolysis/Dehalogenation occurs)
Base	K₂CO₃ (2.0 equiv)	K₃PO₄ (Anhydrous) or Cs₂CO₃. Phosphate bases are milder and less likely to promote amide hydrolysis than carbonates or hydroxides.
Solvent	1,4-Dioxane : Water (4:1)	Anhydrous Toluene or DMF . Removing water eliminates the hydrolysis pathway and reduces proton sources for dehalogenation [3].

Troubleshooting Guide (Q&A)

Q1: The reaction stalls at 20-30% conversion. Adding more catalyst doesn't help. Why?

Diagnosis: Catalyst Poisoning (Amide Coordination). Mechanism: The product or starting material is chelating the Pd species, forming a stable "resting state" off-cycle. Solution: Switch to a catalyst with a bulky, biaryl phosphine ligand (e.g., XPhos or BrettPhos ). The steric bulk of these ligands creates a "protective shell" around the Pd, preventing the linear approach required for amide coordination while still allowing the oxidative addition of the C-Br bond.

Q2: I see a new spot on TLC that matches the de-brominated starting material (4-methylthiophene-2-carboxamide).

Diagnosis: Hydrodehalogenation (Protodehalogenation). Mechanism: In the presence of water or alcohols, the Pd-Aryl intermediate can undergo protonolysis instead of transmetallation. This is exacerbated by the electron-rich nature of the thiophene ring. Solution:

• Eliminate Water: Switch to anhydrous 1,4-dioxane or toluene.

• Switch Solvent: Avoid alcohols (MeOH, EtOH) entirely.

• Increase Concentration: Run the reaction at a higher concentration (0.5 M) to favor the intermolecular coupling over the side reaction.

Q3: My amide is disappearing, and I'm isolating the carboxylic acid.

Diagnosis: Base-Mediated Hydrolysis. Cause: The combination of water, high heat (>80°C), and carbonate bases hydrolyzes the amide. Solution:

• Lower the temperature to 60-70°C.

• Switch to K₃PO₄ (Tribasic Potassium Phosphate), which is less nucleophilic than carbonate/hydroxide.

• Use a non-aqueous base system (e.g., Cs₂CO₃ in dry DMF).

Visualizing the Failure Points

The following diagram maps the catalytic cycle and identifies exactly where the specific features of 5-Bromo-4-methylthiophene-2-carboxamide cause failure.

Figure 1: Catalytic cycle highlighting specific failure modes for amide-substituted thiophenes. Note the critical branch point at Oxidative Addition where ligand selection determines success.

Validated Experimental Protocol

Protocol: Suzuki Coupling of 5-Bromo-4-methylthiophene-2-carboxamide Target Scale: 1.0 mmol

• Setup: Flame-dry a 25 mL Schlenk tube or microwave vial. Equip with a magnetic stir bar.[1]

• Reagent Loading:

  • Substrate: 1.0 equiv (220 mg)

  • Boronic Acid: 1.2 – 1.5 equiv

  • Catalyst: Pd(dppf)Cl₂ (0.05 equiv) OR XPhos Pd G2 (0.02 equiv for difficult cases)

  • Base: K₃PO₄ (3.0 equiv, 636 mg)

• Solvent Addition:

  • Add 1,4-Dioxane (4 mL) and Water (1 mL).[2] Note: If using anhydrous conditions, use 5 mL dry Dioxane.

• Degassing (CRITICAL):

  • Thiophenes are sensitive to oxidation. Sparge the mixture with Argon or Nitrogen for 10 minutes. Do not skip this step.

• Reaction:

  • Seal the vessel.

  • Heat to 80°C for 4-12 hours. Monitor by TLC/LC-MS every 2 hours.

• Workup:

  • Cool to room temperature.

  • Dilute with EtOAc (20 mL) and wash with Water (10 mL).

  • Acid Wash: Wash organic layer with 0.5 M HCl (10 mL) to remove unreacted amines/pyridines (if applicable) and break up any Pd-amide chelates.

  • Dry over Na₂SO₄, filter, and concentrate.[3]

Troubleshooting Decision Tree

Use this logic flow to diagnose low yields in real-time.

Figure 2: Step-by-step diagnostic logic for optimizing reaction conditions.

References

• BenchChem Technical Support. (2025).[2][4] Optimizing Suzuki Coupling with Heteroaromatic Substrates. Retrieved from 2

• Li, X. (2024). Aminative Suzuki–Miyaura coupling and Ligand Effects.[5] Shaanxi Normal University. Retrieved from 5

• Alson, D. A., et al. (2002).[6] Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde.[6] Journal of Organic Chemistry. Retrieved from 6

• Hartwig Group. (2026). Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation. UC Berkeley. Retrieved from 7

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 6. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia | The Hartwig Group [hartwig.cchem.berkeley.edu]

Technical Support Center: Purification of 5-Bromo-4-methylthiophene-2-carboxamide

Welcome to the technical support center for the purification of 5-Bromo-4-methylthiophene-2-carboxamide. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this and structurally similar thiophene derivatives. Here, we address common challenges encountered during purification, providing not just protocols but the underlying chemical principles to empower you to troubleshoot effectively.

Part 1: Troubleshooting Guide - Common Purification Issues

This section addresses the most frequent and urgent problems encountered during the purification of 5-Bromo-4-methylthiophene-2-carboxamide.

Question 1: My TLC analysis of the crude product shows multiple spots. How do I choose the best purification strategy?

Answer: A multi-spot TLC plate indicates a mixture of your target compound and various impurities. The optimal strategy depends on the nature and polarity of these impurities.

Causality & Rationale: The synthesis of 5-Bromo-4-methylthiophene-2-carboxamide, typically via bromination of 4-methylthiophene-2-carboxamide using reagents like N-Bromosuccinimide (NBS), can generate several predictable impurities[1][2]. These include:

• Unreacted Starting Material: 4-methylthiophene-2-carboxamide (more polar).

• Di-brominated Byproducts: e.g., 3,5-dibromo-4-methylthiophene-2-carboxamide (less polar).

• Hydrolyzed Carboxylic Acid: 5-Bromo-4-methylthiophene-2-carboxylic acid (highly polar, may streak on TLC).

• Residual Reagents: Succinimide from NBS (polar).

A systematic approach is crucial. The following flowchart outlines a decision-making process for selecting a purification method based on initial analytical data.

Caption: Decision tree for selecting a purification strategy.

Question 2: I'm performing column chromatography, but the separation between my product and an impurity is poor. What can I do?

Answer: Poor separation (low resolution) in column chromatography is a common challenge, especially with structurally similar impurities like regioisomers[3]. Several parameters can be optimized to enhance separation.

Expertise & Causality:

• Optimize the Mobile Phase (Eluent): The choice of solvent system is the most critical factor. The goal is to find a system where the difference in retention factors (ΔRf) between your product and the impurity is maximized (>0.2 is ideal).

  • Solvent Screening: Use TLC to systematically test different solvent systems. A common starting point for thiophene carboxamides is a mixture of a non-polar solvent (e.g., Hexane or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Dichloromethane)[3][4][5].

  • Introduce a "Selectivity" Solvent: If a simple binary mixture fails, adding a small amount of a third solvent with different properties can alter selectivity. For instance, adding a small percentage of toluene or ether to a hexane/ethyl acetate mixture can improve the separation of aromatic compounds[3].

• Adjust the Stationary Phase:

  • Deactivate Silica Gel: Thiophene derivatives can sometimes be sensitive to the acidic nature of standard silica gel, leading to streaking or degradation[3]. You can "deactivate" the silica by preparing a slurry of the silica gel in your eluent system containing 1-2% triethylamine (Et₃N) before packing the column. This neutralizes the acidic silanol groups[3].

  • Change Stationary Phase: If acid sensitivity is high, consider switching to a different stationary phase like neutral alumina[3].

• Modify Column Parameters:

  • Column Dimensions: For difficult separations, use a long, narrow column. This increases the number of "theoretical plates," providing more opportunities for the compounds to equilibrate between the stationary and mobile phases, thus enhancing resolution[3].

  • Use a Shallow Gradient: Instead of running the column with a constant solvent mixture (isocratic), a shallow gradient elution can be highly effective. This involves starting with a less polar eluent and very slowly increasing the percentage of the more polar solvent over the course of the separation[3]. This sharpens peaks and improves the resolution of compounds with close Rf values.

Question 3: My compound "oils out" during recrystallization instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal lattice. This is typically because the solution is too supersaturated, the cooling rate is too fast, or the presence of impurities is inhibiting crystal formation.

Troubleshooting Protocol:

• Re-heat and Dilute: Heat the solution until the oil redissolves completely. Add a small amount of additional hot solvent (e.g., 5-10% more) to slightly decrease the saturation level[3].

• Slow Cooling: This is the most critical step. Allow the flask to cool slowly to room temperature on the benchtop, undisturbed. Insulating the flask (e.g., with a towel) can help. Do not place it directly in an ice bath from a high temperature.

• Induce Crystallization: If crystals do not form upon reaching room temperature, try one of these techniques:

  • Scratching: Gently scratch the inside surface of the flask below the solvent level with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: Add a tiny crystal of the pure product (a "seed crystal") to the solution. This provides a template for crystal lattice formation.

• Consider a Two-Solvent System: If a single solvent consistently fails, a two-solvent system may be necessary. Dissolve the compound in a minimum amount of a "good" solvent in which it is highly soluble. Then, slowly add a "poor" solvent (in which the compound is insoluble but is miscible with the good solvent) dropwise at an elevated temperature until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the good solvent to clarify, then cool slowly.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the best general-purpose recrystallization solvents for 5-Bromo-4-methylthiophene-2-carboxamide?

Answer: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For thiophene carboxamides, alcohols and aromatic hydrocarbons are often good starting points. Ethanol has been successfully used for recrystallizing similar thiophene-2-carboxamide derivatives[6].

Data-Driven Solvent Selection: The choice of solvent is an empirical process, but the following table provides properties of common solvents to guide your selection.

Solvent	Boiling Point (°C)	Polarity	Comments & Potential Use
Ethanol	78	Polar Protic	Good general-purpose solvent for amides. Often effective for thiophenes[6].
Isopropanol	82	Polar Protic	Similar to ethanol, sometimes offers different solubility profiles.
Toluene	111	Non-polar	Good for less polar compounds; high boiling point allows for a large solubility differential.
Ethyl Acetate	77	Polar Aprotic	Often used in a mixture with a non-polar solvent like hexane.
Hexane/Heptane	~69 / ~98	Non-polar	Typically used as the "poor" solvent in a two-solvent system with a more polar solvent.

Q2: Can my amide hydrolyze back to the carboxylic acid during purification?

Answer: Yes, this is a valid concern, although amides are generally stable. Hydrolysis is the primary degradation pathway for this compound, converting the -CONH₂ group to a -COOH group.

Causality & Prevention: Amide hydrolysis typically requires harsh conditions, such as heating in the presence of strong aqueous acid or base[7][8].

• Acidic Conditions: Using standard, un-neutralized silica gel can create a mildly acidic environment. If the compound is on the column for an extended period, especially with protic solvents in the eluent, some hydrolysis to 5-Bromo-4-methylthiophene-2-carboxylic acid can occur.

• Basic Conditions: Aqueous basic washes (e.g., with NaOH or K₂CO₃) during an extraction workup, if too concentrated or performed at elevated temperatures, can also induce hydrolysis[7].

Preventative Measures:

• Neutralize Silica Gel: When performing column chromatography, use silica gel that has been treated with a base like triethylamine (1-2% in the eluent) to prevent acid-catalyzed hydrolysis[3].

• Use Mild Extraction Conditions: During aqueous workups, use dilute bases like sodium bicarbonate (NaHCO₃) instead of strong bases. Perform washes at room temperature or below and minimize contact time.

• Avoid High Temperatures: When concentrating solutions, use a rotary evaporator at moderate temperatures (e.g., < 40-50 °C) to minimize the risk of thermal degradation or hydrolysis if residual water is present.

Q3: What is the step-by-step protocol for purification by column chromatography?

Answer: This protocol outlines a standard workflow for purifying your compound using silica gel flash column chromatography.

Caption: Standard workflow for flash column chromatography.

Detailed Protocol:

• Solvent System Selection: Find an eluent system using TLC that gives your product an Rf value of ~0.3 and separates it well from impurities.

• Column Packing:

  • Choose a column size appropriate for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Create a slurry of silica gel in your starting, low-polarity eluent.

  • Pour the slurry into the column and use gentle pressure (air or nitrogen) to pack a uniform bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a volatile solvent (like Dichloromethane).

  • Add a small amount of silica gel (2-3x the weight of your crude product) and concentrate the mixture on a rotary evaporator to get a dry, free-flowing powder. This is called "dry loading."

  • Carefully add the dry-loaded sample to the top of the packed column bed.

• Elution and Fraction Collection:

  • Carefully add your eluent to the column and begin applying pressure.

  • Collect fractions in test tubes. The volume of each fraction should be about one-quarter of the column's void volume.

• Analysis:

  • Spot every few fractions on a TLC plate to track the elution of your compound.

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure to obtain your purified 5-Bromo-4-methylthiophene-2-carboxamide.

References

• BenchChem. (n.d.). Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Derivatives.
• LibreTexts. (2024, September 30). Chemistry of Amides.
• Chemistry Steps. (2020, February 26). Amides Preparation and Reactions Summary.
• University of Calgary. (n.d.). Ch20: Amide hydrolysis.
• Tokyo Chemical Industry UK Ltd. (n.d.). TCI Practical Example: Bromination Reaction Using N-Bromosuccinimide.
• Al-Warhi, T., et al. (2023).
• Dove Medical Press. (2024, July 11). 5-bromo-N-alkylthiophene-2-sulfonamides as an alternative.
• Google Patents. (n.d.). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.
• Scientific Update. (2024, February 19). A Dangerous Bromance.
• Common Organic Chemistry. (n.d.). Bromination - Common Conditions.

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Bromination - Common Conditions [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dovepress.com [dovepress.com]
• 5. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 6. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

Validating 5-Bromo-4-methylthiophene-2-carboxamide: A Comparative FTIR Analysis Guide

Executive Summary: The Analytical Challenge

5-Bromo-4-methylthiophene-2-carboxamide is a critical scaffold in the synthesis of kinase inhibitors and bioactive heterocyclic compounds. Its structural integrity relies on three distinct functionalities: the electron-rich thiophene core , the reactive C-Br handle , and the primary carboxamide .

For researchers in drug discovery, the "performance" of this product is defined by its purity and identity verification . This guide compares the two dominant analytical modalities—Attenuated Total Reflectance (ATR) vs. Transmission (KBr Pellet) —and provides a definitive spectral blueprint to distinguish this amide from its most common impurity, the carboxylic acid precursor.

Methodological Comparison: ATR vs. KBr Transmission

Before analyzing the spectrum, the researcher must select the sampling technique. While ATR is the modern standard for speed, KBr transmission remains the "Gold Standard" for resolution in heterocyclic analysis.

Comparative Analysis of Sampling Modalities

Feature	Alternative A: Diamond ATR	Alternative B: KBr Pellet (Transmission)	Verdict for Thiophene Amide
Principle	Surface analysis (evanescent wave penetration ~0.5–2 µm).	Bulk analysis (beam passes through entire sample).	ATR is preferred for routine QC.
Sample Prep	None (Direct powder contact).	High skill required (Grinding with KBr, pressing).[1][2]	ATR eliminates hygroscopic KBr errors.
Resolution	Lower (Peak broadening due to refractive index).	High (Sharpest bands for aromatic overtones).	KBr is better for detailed structural elucidation.
Sensitivity	Lower signal-to-noise for trace impurities.	High (Can detect <1% acid impurity).	KBr is superior for strict purity validation.
Spectral Artifacts	Peak intensity diminishes at high wavenumbers (requires correction).	Water bands (3400 cm⁻¹) from KBr moisture; Christiansen effect.	ATR is more reproducible inter-lab.[1]

Expert Insight: For routine batch release of 5-Bromo-4-methylthiophene-2-carboxamide, Diamond ATR is the recommended modality due to the hardness of the crystalline powder and the elimination of the "water mask" in the 3400 cm⁻¹ region, which can obscure the critical Amide A doublet.

Spectral Blueprint & Peak Assignment

The identification of this molecule relies on confirming the Amide while validating the Thiophene Ring substitution pattern.

Primary Functional Group Assignments

Values are approximate based on Group Frequency Theory for solid-state samples.

Functional Group	Mode	Frequency (cm⁻¹)	Diagnostic Character
Primary Amide (–CONH₂)	N-H Stretch (Asym/Sym)	3350 & 3180	Doublet (Critical to distinguish from acid).
C=O Stretch (Amide I)	1670 – 1650	Strong, lowered by conjugation with thiophene.
N-H Bend (Amide II)	1620 – 1590	Medium/Strong; often overlaps with ring modes.
Thiophene Ring	C=C Stretch (Sym/Asym)	1520 – 1400	Multiple sharp bands characteristic of heterocycles.
C–H Stretch (Ring)	3100 – 3080	Weak, above 3000 cm⁻¹ (sp² C-H).
Substituents	Methyl C–H Stretch	2950 – 2850	Weak aliphatic bands.
C–Br Stretch	600 – 500	Strong fingerprint band; position sensitive to C4/C5.

Critical Differentiation: Product vs. Precursor

The most common failure mode in synthesis is incomplete amidation of 5-bromo-4-methylthiophene-2-carboxylic acid .

• The "Acid" Impurity Signal: Look for a broad, chaotic "hump" centered around 3000–2500 cm⁻¹ (O-H stretch) and a carbonyl shift to higher frequency (~1690–1710 cm⁻¹).

• The "Amide" Product Signal: Must show two distinct, relatively sharp spikes at ~3350/3180 cm⁻¹ (N-H) and no broad OH trough.

Experimental Protocol: High-Fidelity ATR Acquisition

This protocol ensures self-validating results using a Single-Reflection Diamond ATR.

Step 1: System Validation

• Clean Crystal: Wipe diamond surface with isopropanol. Ensure energy throughput is >95% of the open-beam background.

• Background Scan: Collect 32 scans of ambient air to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.

Step 2: Sample Preparation & Loading

• Homogeneity: If the sample is coarse, lightly crush it with a mortar and pestle. Do not grind vigorously as this may induce polymorphic transitions.

• Deposition: Place ~5 mg of the white/off-white powder to cover the crystal center.

• Pressure Application: Lower the anvil. Apply high pressure (typically >80 lbs/in² or "click" on torque-limited presses) to ensure intimate contact. Note: Thiophene amides are rigid; poor contact yields noisy spectra.

Step 3: Acquisition & Processing

• Parameters:

  • Resolution: 4 cm⁻¹

  • Scans: 64 (to improve S/N ratio for the weak C-Br band).

  • Range: 4000 – 450 cm⁻¹.

• Post-Processing: Apply ATR Correction (if comparing to literature transmission data) to adjust for penetration depth dependence.

Decision Logic: The Purity Workflow

The following diagram illustrates the logical pathway for validating the compound's identity and purity using FTIR.

Figure 1: Logical workflow for spectral validation, prioritizing the differentiation between the target amide and its carboxylic acid precursor.

References

• Coates, J. (2000).[3][4] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. John Wiley & Sons Ltd. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for Amide I/II assignments).

• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons. (Authoritative source for Thiophene ring vibrations).[5]

• Shimadzu Application News. (2016). Measurement Methods for Powder Samples: ATR vs. KBr. Link

• NIST Chemistry WebBook. Standard Reference Data for Thiophene Derivatives. (Used for comparative C-Br and Ring stretch extrapolations). Link

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• 1. kinteksolution.com [kinteksolution.com]
• 2. azom.com [azom.com]
• 3. Coates, J. (2000) Interpretation of Infrared Spectra, a Practical Approach. In Meyers, R.A. and McKelvy, M.L., Ed., Encyclopedia of Analytical Chemistry, John Wiley & Sons Ltd. Chichester, 10815-10837. - References - Scientific Research Publishing [scirp.org]
• 4. J. Coates, “Interpretation of Infrared Spectra, a Practical Approach,” In R. A. Meyers, Ed., Encyclopedia of Analytical Chemistry, John Wiley & Sons Ltd, Chichester, 2000, pp. 10815-10837. - References - Scientific Research Publishing [scirp.org]
• 5. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]